Cas no 1806181-14-5 (Ethyl 6-(chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 6-(chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1806181-14-5
• MF: C₁₀H₈ClF₃INO₃
• MW: 409.528104782104
• CID: 4838778
• Update Time: 2025-06-13

Ethyl 6-(chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H8ClF3INO3/c1-2-18-9(17)7-6(19-10(12,13)14)3-5(4-11)16-8(7)15/h3H,2,4H2,1H3
• InChI Key： KSBBHMAMIXVHDE-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OCC)C(=CC(CCl)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 319
• XLogP3: 3.4
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 6-(chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylate

Comprehensive Overview of Ethyl 6-(chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806181-14-5)

Ethyl 6-(chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806181-14-5) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a chloromethyl, iodo, and trifluoromethoxy moiety, making it a versatile intermediate for synthesizing complex molecules. Its molecular structure is characterized by the presence of a pyridine ring, which is a common scaffold in bioactive compounds, enhancing its relevance in drug discovery and development.

The chloromethyl group in this compound provides a reactive site for further functionalization, enabling the attachment of various substituents to tailor the molecule for specific applications. The iodo substituent offers opportunities for cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are pivotal in modern organic synthesis. Meanwhile, the trifluoromethoxy group is known for its electron-withdrawing properties, which can influence the pharmacokinetic and pharmacodynamic profiles of derived compounds. These attributes make Ethyl 6-(chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylate a valuable building block in medicinal chemistry.

Recent trends in the pharmaceutical industry highlight the growing demand for trifluoromethoxy-containing compounds due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring the potential of such derivatives in the development of novel therapeutics for conditions like central nervous system (CNS) disorders and inflammatory diseases. The inclusion of iodo and chloromethyl groups further expands the utility of this compound in targeted drug delivery systems and prodrug strategies.

In agrochemical applications, Ethyl 6-(chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylate serves as a precursor for the synthesis of pesticides and herbicides. The trifluoromethoxy group, in particular, is associated with improved pest resistance management and environmental persistence, addressing key challenges in sustainable agriculture. This aligns with the global shift toward eco-friendly crop protection solutions, a topic of significant interest among researchers and industry stakeholders.

From a synthetic chemistry perspective, the compound's versatility is underscored by its compatibility with a wide range of reaction conditions. For instance, the chloromethyl group can undergo nucleophilic substitution, while the iodo group facilitates metal-catalyzed transformations. Such flexibility is crucial for optimizing synthetic routes and reducing production costs, a critical consideration in large-scale manufacturing. Additionally, the compound's stability under standard storage conditions ensures its reliability as a reagent in laboratory settings.

The growing interest in pyridine-based compounds is reflected in the surge of related queries on search engines and academic databases. Common questions include "What are the applications of trifluoromethoxy groups in drug design?" and "How to optimize the synthesis of iodo-substituted pyridines?" These inquiries highlight the need for detailed, accessible information on advanced intermediates like Ethyl 6-(chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylate. By addressing these topics, this overview aims to bridge the gap between complex chemical concepts and practical research needs.

In conclusion, Ethyl 6-(chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806181-14-5) represents a critical tool for researchers exploring the frontiers of medicinal and agrochemical chemistry. Its multifunctional design, combined with the rising demand for trifluoromethoxy and iodo-containing compounds, positions it as a key player in the development of next-generation therapeutics and crop protection agents. As the scientific community continues to innovate, this compound is poised to play an increasingly prominent role in addressing some of the most pressing challenges in health and agriculture.